Cas no 26892-59-1 (2H-Quinolizine-1-carboxylicacid, octahydro-, (1S,9aR)-)

2H-Quinolizine-1-carboxylicacid, octahydro-, (1S,9aR)- structure
26892-59-1 structure
Product Name:2H-Quinolizine-1-carboxylicacid, octahydro-, (1S,9aR)-
CAS No:26892-59-1
MF:C10H17NO2
MW:183.24748301506
CID:262934
PubChem ID:7758382
Update Time:2025-04-19

2H-Quinolizine-1-carboxylicacid, octahydro-, (1S,9aR)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Quinolizine-1-carboxylicacid, octahydro-, (1S,9aR)-
    • (1S,9aβ)-Octahydro-2H-quinolizine-1β-carboxylic acid
    • 1-Epilupinan-11-oicacid (8CI)
    • 1-Epilupininic acid
    • 2H-Quinolizine-1-carboxylic acid, octahydro-, (1S-cis)-
    • d-Epilupininic acid
    • 26892-59-1
    • DTXSID00428922
    • AC1ORXYT
    • Inchi: 1S/C10H17NO2/c12-10(13)8-4-3-7-11-6-2-1-5-9(8)11/h8-9H,1-7H2,(H,12,13)/t8-,9+/m0/s1
    • InChI Key: ZYQJGZAVMHNFNY-DTWKUNHWSA-N
    • SMILES: OC([C@H]1CCCN2CCCC[C@@H]21)=O

Computed Properties

  • Exact Mass: 183.12601
  • Monoisotopic Mass: 183.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.54
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